4-Benzamidobenzene-1-sulfonyl chloride

• CAS RN: 67377-44-0
• Molecular Formula: C13H10ClNO3S
• Molecular Weight: 295.74 g/mol
• IUPAC Name: 4-benzamidobenzenesulfonyl chloride
• InChI: InChI=1S/C13H10ClNO3S/c14-19(17,18)12-8-6-11(7-9-12)15-13(16)10-4-2-1-3-5-10/h1-9H,(H,15,16)
• InChI Key: LKICQRVDNWUUSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)Cl

Description

4-Benzamidobenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C13H10ClNO3S and its molecular weight is 295.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-benzoylsulfanilyl chloride was prepared as starting material for N-benzoylsulfanilyl fluoride in the following manner: A 15 gm (0.076 mole) portion of benzanilide was added with stirring to 26 ml (0.38 mole) of chlorosulfonic acid at 0° C. The mixture was then allowed to stir at 60° C for two hours, then cooled to room temperature and poured into ca 200 gm of ice. The sulfonyl chloride was recovered by filtration and recrystallized from chlorobenzene, giving 9.1 gm (41% yield) with mp 176°-178° C. The assigned structure was in agreement with the chemical analysis and the NMR and IR spectra.